Cas no 521320-50-3 (5-(cyclopropylamino)-2-(4-methoxyphenyl)-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(cyclopropylamino)-2-(4-methoxyphenyl)-1,3-oxazole-4-carbonitrile
• CAS No: 521320-50-3
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 5261980
• Update Time: 2025-10-31

5-(cyclopropylamino)-2-(4-methoxyphenyl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylamino)-2-(4-methoxyphenyl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C14H13N3O2/c1-18-11-6-2-9(3-7-11)13-17-12(8-15)14(19-13)16-10-4-5-10/h2-3,6-7,10,16H,4-5H2,1H3
• InChI Key： TZHJFBMICWNXAF-UHFFFAOYSA-N
• SMILES： O1C(NC2CC2)=C(C#N)N=C1C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-(cyclopropylamino)-2-(4-methoxyphenyl)-1,3-oxazole-4-carbonitrile

Comprehensive Overview of 5-(cyclopropylamino)-2-(4-methoxyphenyl)-1,3-oxazole-4-carbonitrile (CAS No. 521320-50-3)

The compound 5-(cyclopropylamino)-2-(4-methoxyphenyl)-1,3-oxazole-4-carbonitrile (CAS No. 521320-50-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-oxazole core substituted with a cyclopropylamino group and a 4-methoxyphenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 5-(cyclopropylamino)-2-(4-methoxyphenyl)-1,3-oxazole-4-carbonitrile has surged due to their versatility in medicinal chemistry. The compound's nitrile functionality and oxazole ring system are key features that enable its use in designing inhibitors for enzymes and receptors. This aligns with the growing trend of targeting specific pathways in diseases such as cancer, inflammation, and metabolic disorders. Users searching for "oxazole derivatives in drug development" or "nitrile-containing bioactive molecules" will find this compound highly relevant.

From a synthetic chemistry perspective, CAS No. 521320-50-3 exemplifies the importance of cyclopropylamine and methoxyphenyl groups in modulating molecular properties. These substituents enhance the compound's stability and bioavailability, making it a valuable intermediate in multi-step syntheses. The rise of AI-driven drug discovery has further highlighted the need for such tailored molecules, as computational models often predict their efficacy in binding to proteins. Queries like "role of oxazole in medicinal chemistry" or "synthetic routes for carbonitrile derivatives" reflect the compound's relevance in modern research.

Another area of interest is the compound's potential in agrochemical applications. The 1,3-oxazole scaffold is known for its pesticidal and herbicidal properties, and the inclusion of a 4-methoxyphenyl group could improve its activity against plant pathogens. With the increasing focus on sustainable agriculture, researchers are exploring eco-friendly alternatives to traditional pesticides, and 5-(cyclopropylamino)-2-(4-methoxyphenyl)-1,3-oxazole-4-carbonitrile may offer a viable solution. Searches for "oxazole-based agrochemicals" or "green chemistry in pesticide design" underscore this application.

In conclusion, 5-(cyclopropylamino)-2-(4-methoxyphenyl)-1,3-oxazole-4-carbonitrile (CAS No. 521320-50-3) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical fields. Its structural features, including the cyclopropylamino and methoxyphenyl groups, make it a valuable tool for researchers tackling challenges in drug discovery and sustainable agriculture. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing innovative solutions to global health and environmental issues.